Cas no 2490403-98-8 (2,2-dioxo-2lambda6-thiabicyclo2.2.1heptane-3-carboxylic acid, Mixture of diastereomers)

• Product Name: 2,2-dioxo-2lambda6-thiabicyclo2.2.1heptane-3-carboxylic acid, Mixture of diastereomers
• CAS No: 2490403-98-8
• MF: C₇H₁₀O₄S
• MW: 190.216901302338
• MDL: MFCD32852334
• CID: 5670619
• PubChem ID: 155820837
• Update Time: 2025-06-20

2,2-dioxo-2lambda6-thiabicyclo2.2.1heptane-3-carboxylic acid, Mixture of diastereomers Chemical and Physical Properties

Names and Identifiers

• 2490403-98-8
• EN300-26982979
• 2,2-Dioxo-2lambda6-thiabicyclo[2.2.1]heptane-3-carboxylic acid
• 2-Thiabicyclo[2.2.1]heptane-3-carboxylic acid, 2,2-dioxide
• 2,2-dioxo-2lambda6-thiabicyclo2.2.1heptane-3-carboxylic acid, Mixture of diastereomers

• MDL： MFCD32852334
• Inchi： 1S/C7H10O4S/c8-7(9)6-4-1-2-5(3-4)12(6,10)11/h4-6H,1-3H2,(H,8,9)
• InChI Key： QQGDRYWKBOQSRZ-UHFFFAOYSA-N
• SMILES： S1(C(C(=O)O)C2CCC1C2)(=O)=O

Computed Properties

• Exact Mass: 190.02997997g/mol
• Monoisotopic Mass: 190.02997997g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 79.8Ų

Experimental Properties

• Density: 1.533±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 482.4±28.0 °C(Predicted)
• pka: 2.53±0.20(Predicted)